Cas no 2459946-01-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2459946-01-9
• MF: C₃₂H₂₄N₈O₈
• MW: 648.58176612854
• CID: 5223799
• Update Time: 2025-07-10

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C32H24N8O8/c33-38-37-32(18-45-28(41)21-10-4-1-5-11-21)26(47-30(43)23-14-8-3-9-15-23)25(46-29(42)22-12-6-2-7-13-22)27(48-32)39-17-16-24(36-31(39)44)40-20-34-19-35-40/h1-17,19-20,25-27H,18H2/t25-,26+,27-,32-/m1/s1
• InChI Key： OAAMAKLQLWLYQF-ZQPSKXNCSA-N
• SMILES： C([C@]1(O[C@@H](N2C=CC(N3N=CN=C3)=NC2=O)[C@H](OC(C2C=CC=CC=2)=O)[C@@H]1OC(C1C=CC=CC=1)=O)N=[N+]=[N-])OC(C1C=CC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No 2459946-01-9 and Its Potential Applications in Modern Research

The compound identified by CAS No 2459946-01-9, currently labeled as INDEX NAME NOT YET ASSIGNED, represents an emerging area of interest in chemical and pharmaceutical research. As a relatively new entity, its structural and functional properties are under active investigation. Researchers are particularly intrigued by its potential applications in drug discovery, material science, and biotechnology. The absence of an assigned INDEX NAME underscores its novelty, making it a focal point for laboratories aiming to explore uncharted chemical spaces.

One of the key reasons CAS No 2459946-01-9 is gaining attention is its speculated role in addressing contemporary challenges such as sustainable chemistry and green synthesis. With increasing global emphasis on environmentally friendly processes, this compound could offer innovative pathways for reducing waste and energy consumption in industrial applications. Preliminary studies suggest its compatibility with catalytic systems, which aligns with the growing demand for efficient chemical transformations.

In the realm of pharmaceutical development, CAS No 2459946-01-9 is being evaluated for its potential as a bioactive scaffold. Its molecular architecture hints at possible interactions with biological targets, making it a candidate for therapeutic agent design. Researchers are particularly interested in its applicability to neurological disorders and metabolic diseases, areas where unmet medical needs persist. The compound’s structure-activity relationship (SAR) is a subject of ongoing exploration, with computational models aiding in hypothesis generation.

Another area where INDEX NAME NOT YET ASSIGNED shows promise is in advanced material science. Its unique physicochemical properties could contribute to the development of smart materials, such as those used in sensors or nanotechnology. The compound’s potential to form stable complexes with metals or polymers opens doors for innovations in electronics and renewable energy technologies. As industries seek alternatives to traditional materials, this compound may play a pivotal role.

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The safety and regulatory status of CAS No 2459946-01-9 remain under review, as is typical for newly characterized compounds. Standard toxicological assessments and environmental impact studies are essential before large-scale adoption. However, early indications suggest a favorable profile, which could accelerate its integration into commercial and academic projects. Collaborative efforts between research institutions and industry partners will be crucial in unlocking its full potential.

In summary, CAS No 2459946-01-9 (INDEX NAME NOT YET ASSIGNED) stands at the forefront of modern chemical innovation. Its versatility spans multiple disciplines, from medicine to materials engineering, making it a compound worth monitoring. As research progresses, its nomenclature and applications will likely evolve, solidifying its place in the scientific lexicon. For now, it remains a compelling subject for those invested in the next generation of scientific breakthroughs.